Cas no 1022528-06-8 (N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide)

• Product Name: N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide
• CAS No: 1022528-06-8
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• MDL: MFCD03839499
• CID: 5166155
• Update Time: 2025-11-07

N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide

• MDL： MFCD03839499
• Inchi： 1S/C18H17ClN2O3/c19-15-9-8-14(21(23)24)12-16(15)20-17(22)18(10-4-5-11-18)13-6-2-1-3-7-13/h1-3,6-9,12H,4-5,10-11H2,(H,20,22)
• InChI Key： ZDGKYDWODJNPJC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C(NC2=CC([N+]([O-])=O)=CC=C2Cl)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide

Comprehensive Overview of N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1022528-06-8)

N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1022528-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopentane-carboxamide backbone and nitrophenyl substituents, is frequently explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a candidate for further studies in targeted therapies.

The structural complexity of N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide offers a versatile platform for synthetic modifications. Its chloro and nitro functional groups provide reactive sites for further chemical derivatization, enabling the development of novel analogs with enhanced properties. In recent years, the compound has been linked to studies on enzyme inhibition and receptor binding, aligning with the growing demand for precision medicine and small-molecule therapeutics.

One of the most searched topics related to this compound is its potential role in cancer research. Given the rising global focus on oncology and personalized treatment, researchers are investigating whether N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide can serve as a scaffold for designing inhibitors of specific kinase pathways. This aligns with the broader trend of exploring heterocyclic compounds for their therapeutic potential, a topic frequently queried in academic and industrial databases.

Another area of interest is the compound's synthetic accessibility and scalability. As the pharmaceutical industry prioritizes cost-effective synthesis and green chemistry, questions about optimizing the production of N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide have become prevalent. Discussions often revolve around catalytic methods, solvent selection, and yield improvement, reflecting the compound's relevance in modern process chemistry.

From a material science perspective, the nitrophenyl moiety in N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide has been examined for its photophysical properties. This ties into the surge in demand for organic electronic materials, particularly in OLEDs and sensors. The compound's ability to absorb specific wavelengths makes it a subject of interest for applications in optoelectronics, a field that has seen exponential growth due to advancements in renewable energy technologies.

In summary, N-(2-chloro-5-nitrophenyl)-1-phenylcyclopentane-1-carboxamide (CAS No. 1022528-06-8) represents a multifaceted compound with broad applicability across life sciences and material engineering. Its structural features and functional groups continue to inspire innovative research, addressing contemporary challenges in drug development, sustainable synthesis, and advanced materials. As scientific inquiries evolve, this compound remains a key player in bridging gaps between theoretical discovery and practical application.